Cas no 2603-10-3 (methyl N-phenylcarbamate)

• Product Name: methyl N-phenylcarbamate
• CAS No: 2603-10-3
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD00027552
• CID: 276469
• PubChem ID: 17451
• Update Time: 2025-06-16

methyl N-phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-phenyl-, methyl ester
• Methyl N-Phenylcarbamate
• N-PHENYLCARBAMIC ACID METHYL ESTER
• Carbamic acid,phenyl-,methyl ester
• Carbanilic acid,methyl ester
• CH3O-CO-NH-Ph
• methoxy-N-benzamide
• Methyl carbanilate
• methyl N-phenyl-carbamate
• Methyl N-phenylurethane
• Methyl phenylcarbamate
• Methyl phenylurethane
• Carbanilic acid, methyl ester
• B3L1HPI8NJ
• IAGUPODHENSJEZ-UHFFFAOYSA-N
• N-phenyl-carbamic acid methyl ester
• Carbamic acid, phenyl-, methyl ester
• Phenylcarbamic acid methyl
• ARONIS27180
• IAGUPODHENSJEZ-UHFFFAOYSA-
• HMS1721H14
• methyl hydrogen phenylimidoc
• NSC36208
• AKOS000119957
• D70137
• P1010
• EN300-16865
• EINECS 220-014-2
• phenylcarbamic acid methyl ester
• AS-63536
• N-(METHOXYCARBONYL)ANILINE
• Carbamic acid, phenyl-, methyl ester (9CI)
• O-METHYL N-PHENYLCARBAMATE
• CAA60310
• MFCD00027552
• FT-0634390
• methyl phenyl carbamate
• Z56801320
• METHANOL CARBANILATE
• NSC-36208
• N-PHENYL-O-METHYLURETHANE
• SCHEMBL282531
• Carbamic acid, N-phenyl-, methyl ester
• CHEMBL4529032
• AI3-15077
• NSC 36208
• N-phenyl carbamic acid methyl ester
• methyl hydrogen phenylimidocarbonate
• 2603-10-3
• InChI=1/C8H9NO2/c1-11-8(10)9-7-5-3-2-4-6-7/h2-6H,1H3,(H,9,10)
• UNII-B3L1HPI8NJ
• NS00046786
• SY053927
• DTXSID00180674
• CS-0066443
• STK397155
• DB-046821
• Carbanilic acid, methyl ester (8CI)
• DTXCID40103165
• methyl N-phenylcarbamate

• MDL： MFCD00027552
• Inchi： 1S/C8H9NO2/c1-11-8(10)9-7-5-3-2-4-6-7/h2-6H,1H3,(H,9,10)
• InChI Key： IAGUPODHENSJEZ-UHFFFAOYSA-N
• SMILES： O(C)C(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 151.06300
• Monoisotopic Mass: 151.063329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3
• Surface Charge: 0

Experimental Properties

• Color/Form: Not available
• Density: 1.2023 (rough estimate)
• Melting Point: 46.0 to 49.0 deg-C
• Boiling Point: 126°C/10mmHg(lit.)
• Flash Point: 66.5°C
• Refractive Index: 1.5810 (estimate)
• PSA: 38.33000
• LogP: 1.93790
• Solubility: Not available

methyl N-phenylcarbamate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on methyl N-phenylcarbamate

Introduction to Methyl N-phenylcarbamate (CAS No. 2603-10-3)

Methyl N-phenylcarbamate (CAS No. 2603-10-3) is a versatile organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, finds applications in various scientific domains, including agrochemicals, material science, and medicinal chemistry. Its chemical formula, C₈H₉O₂, reflects its composition and potential reactivity, making it a subject of extensive study and exploration.

The structural integrity of methyl N-phenylcarbamate is defined by a carbamate functional group attached to a phenyl ring. This configuration imparts distinct properties that make it valuable in synthetic chemistry. The phenyl ring contributes to hydrophobic interactions, while the carbamate group offers sites for further functionalization, enabling the development of more complex derivatives. These attributes have positioned this compound as a key intermediate in the synthesis of various bioactive molecules.

In recent years, the pharmaceutical industry has shown particular interest in methyl N-phenylcarbamate due to its potential as a precursor in drug development. Researchers have been exploring its role in synthesizing novel therapeutic agents that target specific biological pathways. For instance, studies have indicated that derivatives of this compound exhibit inhibitory effects on certain enzymes and receptors, which could be beneficial in treating neurological disorders and inflammatory conditions. The growing body of research underscores the importance of understanding the pharmacological properties of methyl N-phenylcarbamate.

The agrochemical sector also benefits from the applications of methyl N-phenylcarbamate. Its derivatives have been investigated for their potential as herbicides and pesticides, offering new solutions to agricultural challenges. The compound's ability to interact with biological targets in plants and pests makes it a promising candidate for developing environmentally sustainable farming practices. Such applications highlight the compound's versatility beyond pharmaceuticals.

From a synthetic chemistry perspective, methyl N-phenylcarbamate serves as a valuable building block for more complex molecules. Its reactivity allows chemists to introduce additional functional groups or modify existing ones, leading to a wide array of compounds with tailored properties. This flexibility is particularly useful in medicinal chemistry, where precise molecular design is crucial for achieving desired therapeutic effects. The compound's role in synthetic pathways underscores its significance in modern chemical research.

The latest advancements in computational chemistry have further enhanced our understanding of methyl N-phenylcarbamate. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict and optimize its pharmacological activity. These computational approaches complement traditional experimental methods, offering a more efficient way to develop new drug candidates. The integration of computational tools with experimental data has been instrumental in advancing research on this compound.

In conclusion, methyl N-phenylcarbamate (CAS No. 2603-10-3) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it indispensable in pharmaceuticals, agrochemicals, and material science. As research continues to uncover new applications and understandings of this compound, its importance is only expected to grow. The ongoing exploration of methyl N-phenylcarbamate's potential promises to yield innovative solutions and advancements in various fields.